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Compound of Interest

Compound Name: Cesium bicarbonate

Cat. No.: B093723

This guide provides an in-depth exploration of cesium bicarbonate (CsHCOs), a compound of
increasing interest in advanced research and development. Tailored for researchers, scientists,
and professionals in drug development, this document synthesizes fundamental chemical data
with practical insights into its application, handling, and synthesis. Our focus is on the causality
behind experimental choices and the establishment of self-validating protocols, ensuring both
scientific rigor and practical utility.

Core Chemical Identity and Properties

Cesium bicarbonate, also known as cesium hydrogen carbonate, is an inorganic compound
that serves as a crucial precursor for the synthesis of various cesium salts.[1] While less
common than its carbonate counterpart, its unique properties make it an invaluable reagent in
specific chemical contexts.[2]

Molecular and Physical Characteristics

A clear understanding of the fundamental properties of cesium bicarbonate is essential for its
effective application. The compound is a white crystalline solid, notable for its high solubility in
water and its hygroscopic nature.[3][4]
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Property Value Source
Molecular Formula CHCsOs or CsHCO:s [31, [2]
CAS Number 15519-28-5 [2]
Alternate CAS Number 29703-01-3 [4], [5]
Molecular Weight 193.922 g/mol [3], [6]
Appearance White crystalline solid/powder [3], [5]
Solubility in Water 67.77 g/100 mL at 20°C [2]

The presence of the heavy cesium atom imparts a high molecular weight and density,
distinguishing it from other alkali metal bicarbonates.[4] This characteristic can influence
reaction kinetics and separation processes, a critical consideration in experimental design.

Chemical Reactivity and Stability

Cesium bicarbonate is a strong alkaline agent.[5] In solution, it establishes an equilibrium that
can provide buffering capacity, a property leveraged in various chemical and analytical
procedures.[4][5] It is thermally sensitive and will decompose upon heating to yield cesium
carbonate, water, and carbon dioxide. This thermal instability is a key factor in its storage and
handling, as well as in the design of high-temperature reactions.

Synthesis and Manufacturing

The primary route for synthesizing cesium bicarbonate involves the reaction of cesium
carbonate with carbon dioxide in an aqueous solution. This process is reversible and sensitive
to temperature and pressure, requiring careful control to maximize yield and purity.

Laboratory-Scale Synthesis Protocol

Objective: To produce high-purity cesium bicarbonate from cesium carbonate.
Materials:

o Cesium carbonate (Cs2COs)
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e Deionized water

e Carbon dioxide (CO2) gas

e Ice bath

o Reaction vessel with gas inlet and outlet
e Magnetic stirrer

Methodology:

o Dissolution: Prepare a saturated solution of cesium carbonate in deionized water at room
temperature in the reaction vessel.

o Cooling: Place the reaction vessel in an ice bath and allow the solution to cool to 0-5°C with
continuous stirring. This increases the solubility of CO: in the solution, driving the reaction
forward.

o Carbonation: Bubble CO2 gas through the cold solution. The bicarbonate, being less soluble
than the carbonate at this temperature, will precipitate out of the solution.

» Precipitation and Filtration: Continue bubbling CO2 until precipitation is complete. Collect the
cesium bicarbonate precipitate by vacuum filtration.

e Washing and Drying: Wash the precipitate with a small amount of ice-cold deionized water to
remove any unreacted cesium carbonate. Dry the product under vacuum at a low
temperature to prevent decomposition.
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Caption: Workflow for the synthesis of cesium bicarbonate.

Applications in Research and Development
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The distinct properties of cesium bicarbonate make it a valuable tool in several specialized
areas of research.

Organic Synthesis

In organic chemistry, cesium bicarbonate serves as a mild base.[5] Its utility is particularly
pronounced in reactions where stronger, more common bases like potassium or sodium
carbonate lead to undesirable side reactions or decomposition of sensitive functional groups.
The high solubility of many cesium salts in organic solvents can also facilitate homogeneous
reaction conditions.

Materials Science

The compound is a precursor for cesium-based catalysts.[5] These catalysts are gaining
attention for their potential in various industrial processes, including polymerization and
environmental remediation. The purity of the initial cesium bicarbonate is paramount to
achieving the desired catalytic activity and selectivity.

Analytical Chemistry

As a buffering agent, cesium bicarbonate can be used to control the pH of solutions in
analytical experiments.[5] Its high purity grades are essential for applications in trace metal
analysis, where contamination from other alkali metals could interfere with results.

Pharmaceutical Intermediates

Cesium bicarbonate is utilized in the synthesis of complex pharmaceutical intermediates.[1]
Its role as a reagent in the formation of specific cesium salts is a key application in this field.[1]

Safety, Handling, and Storage

Trustworthiness in experimental work begins with safety. Proper handling of cesium
bicarbonate is crucial due to its alkaline nature and the potential reactivity of cesium
compounds.

o Handling: Always use personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.
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« Storage: Store in a tightly sealed container in a cool, dry place.[5] Its hygroscopic nature
necessitates protection from atmospheric moisture to prevent degradation and clumping.

« Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
waste.

Personal Protective Equipment Storage Requirements

(Gloves) (Safety GlassesD Lab Coat Cool, Dry Place Tightly Sealed Container
N

Handling Procedures‘

Avoid Contact

Fume Hood

Avoid Inhalation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Cesium
Bicarbonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093723#cesium-bicarbonate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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